Cas no 941882-63-9 (N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methyl-4-nitrobenzamide)

• Product Name: N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methyl-4-nitrobenzamide
• CAS No: 941882-63-9
• MF: C₁₈H₁₉N₃O₅S
• MW: 389.425563097
• CID: 5499385
• Update Time: 2025-06-12

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-4-nitrobenzamide
• N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methyl-4-nitrobenzamide

• Inchi： 1S/C18H19N3O5S/c1-12-10-14(5-7-16(12)21(23)24)18(22)19-15-6-8-17-13(11-15)4-3-9-20(17)27(2,25)26/h5-8,10-11H,3-4,9H2,1-2H3,(H,19,22)
• InChI Key： ATTCTOPKVHJFHI-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C)(=O)=O)(=O)C1=CC=C([N+]([O-])=O)C(C)=C1

Additional information on N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methyl-4-nitrobenzamide

Recent Advances in the Study of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methyl-4-nitrobenzamide (CAS: 941882-63-9)

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methyl-4-nitrobenzamide (CAS: 941882-63-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This small molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its potential therapeutic applications. The compound's molecular framework, which includes a tetrahydroquinoline core and a nitrobenzamide moiety, suggests possible interactions with various biological targets, making it a promising candidate for drug development.

Recent research has focused on the synthesis and optimization of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methyl-4-nitrobenzamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo. Furthermore, computational modeling has been employed to predict the compound's binding affinity to various enzymes and receptors, with preliminary results indicating strong interactions with kinases involved in inflammatory pathways.

In vitro and in vivo studies have provided insights into the pharmacological properties of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methyl-4-nitrobenzamide. A recent preclinical investigation demonstrated its efficacy in reducing inflammation in murine models of rheumatoid arthritis, with a significant decrease in pro-inflammatory cytokines observed. The compound's mechanism of action appears to involve the inhibition of key signaling pathways, such as NF-κB and MAPK, which are central to the inflammatory response. These findings suggest potential applications in the treatment of chronic inflammatory diseases.

Despite these promising results, challenges remain in the development of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methyl-4-nitrobenzamide as a therapeutic agent. Pharmacokinetic studies have revealed moderate bioavailability and a relatively short half-life, necessitating further structural modifications to enhance its drug-like properties. Additionally, toxicity assessments are ongoing to ensure safety profiles meet regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and advance the compound toward clinical trials.

In conclusion, N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methyl-4-nitrobenzamide represents a compelling area of research in chemical biology and drug discovery. Its unique structure and promising biological activity underscore its potential as a lead compound for the development of novel therapeutics. Continued investigation into its mechanisms, optimization of its pharmacological properties, and rigorous safety evaluations will be essential to fully realize its therapeutic potential. The ongoing research efforts highlight the importance of interdisciplinary collaboration in advancing innovative solutions for unmet medical needs.